Cas no 93762-26-6 (tridecyl hydrogen 2-butenedioate)

• Product Name: tridecyl hydrogen 2-butenedioate
• CAS No: 93762-26-6
• MF: C₁₇H₃₀O₄
• MW: 298.417706012726
• CID: 886706
• PubChem ID: 6437417
• Update Time: 2025-04-19

tridecyl hydrogen 2-butenedioate Chemical and Physical Properties

Names and Identifiers

• tridecyl hydrogen 2-butenedioate
• 4-Oxo-4-(tridecyloxy)-2-butenoic acid
• SCHEMBL1013504
• 93762-26-6
• SCHEMBL1013505
• EINECS 297-740-1

• Inchi： 1S/C17H30O4/c1-2-3-4-5-6-7-8-9-10-11-12-15-21-17(20)14-13-16(18)19/h13-14H,2-12,15H2,1H3,(H,18,19)/b14-13+
• InChI Key： FGACNJFGXDUISO-BUHFOSPRSA-N
• SMILES： O(C(/C=C/C(=O)O)=O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.214409
• Monoisotopic Mass: 298.214409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 15
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 0.991
• Boiling Point: 418.4°C at 760 mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.471
• PSA: 63.60000
• LogP: 4.48140